Cas no 215815-10-4 (1-Benzyl-3-ethyl-6-bromo-1H-indazole)
215815-10-4 structure
Product Name:1-Benzyl-3-ethyl-6-bromo-1H-indazole
CAS No:215815-10-4
MF:C16H15BrN2
MW:315.207702875137
CID:2120565
Update Time:2023-08-04
1-Benzyl-3-ethyl-6-bromo-1H-indazole Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-6-bromo-3-ethyl-1H-indazole
- PTINMYFLLIUAIX-UHFFFAOYSA-N
- 6-bromo-1-benzyl-3ethyl-1H-indazole
- 1-Benzyl-3-ethyl-6-bromo-1H-indazole
- 1h-indazole,6-bromo-3-ethyl-1-(phenylmethyl)-
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- Inchi: 1S/C16H15BrN2/c1-2-15-14-9-8-13(17)10-16(14)19(18-15)11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
- InChI Key: PTINMYFLLIUAIX-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(CC)=NN(CC3C=CC=CC=3)C=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 291
- Topological Polar Surface Area: 17.8
1-Benzyl-3-ethyl-6-bromo-1H-indazole Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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